Cas no 1006495-54-0 (1-Butyl-3-methyl-1h-pyrazol-4-amine)

• Product Name: 1-Butyl-3-methyl-1h-pyrazol-4-amine
• CAS No: 1006495-54-0
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5714664
• PubChem ID: 19620080
• Update Time: 2025-05-21

1-Butyl-3-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS000309075
• 1006495-54-0
• 1-BUTYL-3-METHYL-1H-PYRAZOL-4-AMINE
• EN300-783736
• 1H-Pyrazol-4-amine, 1-butyl-3-methyl-
• 1-Butyl-3-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C8H15N3/c1-3-4-5-11-6-8(9)7(2)10-11/h6H,3-5,9H2,1-2H3
• InChI Key： QMAAJOBGWSBLQQ-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)CCCC

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±20.0 °C(Predicted)
• pka: 4.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Butyl-3-methyl-1h-pyrazol-4-amine

1-Butyl-3-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

The compound with CAS No. 1006495-54-0, commonly referred to as 1-butyl-3-methyl-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of 1-butyl-3-methyl-1H-pyrazol-4-amine features a pyrazole ring substituted with a butyl group at position 1, a methyl group at position 3, and an amine group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. For instance, researchers have explored the ability of 1-butyl-3-methyl-1H-pyrazol-4-amine to modulate key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural flexibility allows for further functionalization, enabling the creation of more potent and selective drug candidates.

In the realm of materials science, pyrazole-based compounds have been investigated for their potential as building blocks in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of the amine group in 1-butyl-3-methyl-1H-pyrazol-4-amine facilitates coordination with metal ions, making it a valuable component in constructing these materials. Recent advancements in MOF synthesis have demonstrated the ability of this compound to form highly porous structures with applications in gas storage and catalysis.

The synthesis of 1-butyl-3-methyl-1H-pyrazol-4-amine typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of an aldehyde or ketone with an amine derivative in the presence of a suitable catalyst. Researchers have optimized these conditions to improve both the efficiency and scalability of the synthesis process, making it more accessible for large-scale production.

Another area where pyrazole derivatives have shown promise is in agricultural chemistry. Studies have revealed that certain pyrazole-containing compounds possess effective pest control properties, particularly against insects and nematodes. The substitution pattern on the pyrazole ring plays a crucial role in determining these biological activities. In this context, 1-butyl-3-methyl-1H-pyrazol-4-amines has been evaluated for its potential as an eco-friendly pesticide alternative, with encouraging results suggesting its effectiveness under controlled conditions.

Furthermore, computational chemistry techniques have been employed to study the electronic structure and reactivity of 1-butyl-3-methyl-1H-pyrazol-4-amines. These studies provide insights into its interaction with biological targets and its potential for further modification. For example, density functional theory (DFT) calculations have been used to predict the binding affinities of this compound to various enzymes, aiding in the design of more effective drug candidates.

In conclusion, CAS No. 1006495540, or 1-butyl3methylpyrazol4amine, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.